Cas no 495-07-8 (2,5-Difluorobenzyl chloride)

• Product Name: 2,5-Difluorobenzyl chloride
• CAS No: 495-07-8
• MF: C₇H₅ClF₂
• MW: 162.564408063889
• MDL: MFCD01090989
• CID: 82367
• PubChem ID: 253662492
• Update Time: 2025-10-29

2,5-Difluorobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-1,4-difluorobenzene
• 2,5-difluorobenzoyl chloride
• 2,5-Difluorobenzyl chloride
• C7H5ClF2
• α-Chloro-2,5-difluorotoluene
• 2-(chloromethyl)-1,4-bis(fluoranyl)benzene
• AKOS005171614
• A827732
• difluorobenzyl chloride
• J-507340
• 495-07-8
• MFCD01090989
• ALPHA-CHLORO-2,5-DIFLUOROTOLUENE
• SCHEMBL2708686
• CK1011
• DTXSID00371727
• A871793
• 2,5-Difluorobenzylchloride
• EN300-43552
• INXKTZMJFPRVAY-UHFFFAOYSA-N
• AM62160
• AS-45821
• Benzene, 2-(chloromethyl)-1,4-difluoro-
• 5,6-Dimethoxy-indan-1-ylaminehydrochloride
• FT-0677160
• D4726
• A822961
• STK503682
• ALBB-006037
• SY050461

• MDL： MFCD01090989
• Inchi： 1S/C7H5ClF2/c8-4-5-3-6(9)1-2-7(5)10/h1-3H,4H2
• InChI Key： INXKTZMJFPRVAY-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=CC=1F)F

Computed Properties

• Exact Mass: 162.00500
• Monoisotopic Mass: 162.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.294
• Boiling Point: 74°C/20mmHg(lit.)
• Flash Point: 61.3°C
• Refractive Index: 1.4920 to 1.4960
• PSA: 0.00000
• LogP: 2.70360
• Sensitiveness: Lachrymatory
• Solubility: Not determined

2,5-Difluorobenzyl chloride Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H227-H290-H314
• Warning Statement： P210-P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P403+P235-P405-P406-P501
• Hazardous Material transportation number：UN1760
• Hazard Category Code： R20/22;R34
• Safety Instruction： S45-S36/37/39-S26
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Risk Phrases：R34
• Packing Group：III
• Safety Term：8
• Packing Group：III
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks

Additional information on 2,5-Difluorobenzyl chloride

Comprehensive Guide to 2,5-Difluorobenzyl chloride (CAS No. 495-07-8): Properties, Applications, and Market Insights

2,5-Difluorobenzyl chloride (CAS No. 495-07-8) is a versatile fluorinated organic compound widely used in pharmaceutical and agrochemical synthesis. With the increasing demand for fluorinated building blocks in drug discovery, this compound has gained significant attention from researchers and manufacturers. Its unique chemical properties make it an essential intermediate for developing high-performance materials and specialty chemicals.

The molecular structure of 2,5-Difluorobenzyl chloride features two fluorine atoms at the 2 and 5 positions of the benzene ring, along with a reactive chloromethyl group. This configuration enables diverse chemical transformations, particularly in nucleophilic substitution reactions and cross-coupling reactions. Recent studies highlight its importance in creating fluorinated pharmaceuticals, where the introduction of fluorine atoms can significantly improve drug metabolism and bioavailability.

One of the most searched questions about 2,5-Difluorobenzyl chloride relates to its synthetic applications. Researchers frequently inquire about its use in preparing fluoro-substituted benzylamines and heterocyclic compounds. The compound serves as a key precursor for various biologically active molecules, including potential candidates for central nervous system (CNS) drugs and antimicrobial agents.

In the field of material science, 2,5-Difluorobenzyl chloride has shown promise for developing advanced polymers with enhanced thermal stability and chemical resistance. The fluorinated aromatic ring contributes to the material's low surface energy, making it valuable for creating water-repellent coatings and specialty adhesives. These applications align with current industry trends toward high-performance materials for electronics and aerospace applications.

The global market for fluorinated intermediates like 2,5-Difluorobenzyl chloride is experiencing steady growth, driven by increasing R&D investments in pharmaceutical innovation and green chemistry. Manufacturers are focusing on developing eco-friendly synthesis routes to meet the growing demand while addressing environmental concerns. Recent patents demonstrate novel approaches to producing this compound with improved atom economy and reduced byproducts.

Quality control of 2,5-Difluorobenzyl chloride remains a critical topic among purchasers. Analytical techniques such as GC-MS, HPLC, and NMR spectroscopy are essential for verifying purity and identifying potential impurities. The compound typically appears as a colorless to pale yellow liquid with a characteristic aromatic odor, and proper storage conditions (typically under inert atmosphere at low temperatures) are crucial for maintaining its stability.

Emerging research explores the potential of 2,5-Difluorobenzyl chloride in catalysis and ligand design. The electron-withdrawing nature of the fluorine atoms influences the compound's reactivity in palladium-catalyzed reactions, making it valuable for constructing complex molecular architectures. These developments align with the pharmaceutical industry's need for efficient methods to build drug-like scaffolds.

Safety considerations for handling 2,5-Difluorobenzyl chloride follow standard laboratory protocols for reactive organochlorides. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and eye protection is recommended. The compound should be used in well-ventilated areas or fume hoods to minimize exposure risks.

Future prospects for 2,5-Difluorobenzyl chloride appear promising as the demand for fluorine-containing compounds continues to rise across multiple industries. Ongoing research into its structure-activity relationships may uncover new applications in medicinal chemistry and functional materials. As synthetic methodologies advance, we can expect more efficient and sustainable production processes for this valuable chemical intermediate.

For researchers seeking high-purity 2,5-Difluorobenzyl chloride, it's essential to source from reputable suppliers who provide comprehensive analytical data and certificates of analysis. The compound's quality significantly impacts downstream applications, particularly in sensitive pharmaceutical syntheses where impurity profiles can affect reaction outcomes and final product quality.